N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)-N~1~-[3-(trifluoromethyl)phenyl]glycinamide

• IUPAC Name: 2-(4-ethyl-N-methylsulfonylanilino)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H19F3N2O3S/c1-3-13-7-9-16(10-8-13)23(27(2,25)26)12-17(24)22-15-6-4-5-14(11-15)18(19,20)21/h4-11H,3,12H2,1-2H3,(H,22,24)
• InChI Key: BUTOPXONNPSQFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C
• Molecular Formula: C18H19F3N2O3S
• Molecular Weight: 400.4 g/mol

Description

The compound “N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)-N~1~-[3-(trifluoromethyl)phenyl]glycinamide” is a complex organic molecule. It contains several functional groups including an amide group (-CONH2), a methylsulfonyl group (-SO2CH3), and a trifluoromethyl group (-CF3). These groups are attached to phenyl rings, which are aromatic hydrocarbon structures.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine. The trifluoromethyl group is generally quite stable but can participate in certain reactions under specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, the presence of polar functional groups like the amide and sulfone could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action.